Cas no 438475-37-7 (4-(2-Chloroethyl)-1H-pyrazole)
4-(2-Chloroethyl)-1H-pyrazole structure
Product Name:4-(2-Chloroethyl)-1H-pyrazole
CAS No:438475-37-7
MF:C5H7ClN2
MW:130.575479745865
MDL:MFCD08059907
CID:830449
PubChem ID:19068894
Update Time:2025-04-19
4-(2-Chloroethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Chloroethyl)-1H-pyrazole
- 4-(2-chloroethyl)-1H-pyrazole(SALTDATA: HCl)
- A826431
- DTXSID00597788
- AS-59983
- STL583934
- EN300-51357
- 438475-37-7
- D95803
- MFCD08059907
- CHEMBRDG-BB 4013290
- SCHEMBL16032434
- CS-0452522
- DB-070478
- AKOS006227940
-
- MDL： MFCD08059907
- Inchi： 1S/C5H7ClN2/c6-2-1-5-3-7-8-4-5/h3-4H,1-2H2,(H,7,8)
- InChI Key： KBGYVEMTQPFYBN-UHFFFAOYSA-N
- SMILES： ClCCC1C=NNC=1
Computed Properties
- Exact Mass: 130.03000
- Monoisotopic Mass: 130.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 67.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68000
- LogP: 1.19100
4-(2-Chloroethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM281728-1g |
4-(2-Chloroethyl)-1H-pyrazole |
438475-37-7 | 95% | 1g |
$320 | 2023-02-02 | |
| Chemenu | CM281728-5g |
4-(2-Chloroethyl)-1H-pyrazole |
438475-37-7 | 95% | 5g |
$1008 | 2023-02-02 | |
| abcr | AB493125-250 mg |
4-(2-Chloroethyl)-1H-pyrazole, 95%; . |
438475-37-7 | 95% | 250MG |
€231.60 | 2022-07-29 | |
| abcr | AB493125-1 g |
4-(2-Chloroethyl)-1H-pyrazole, 95%; . |
438475-37-7 | 95% | 1g |
€229.40 | 2023-04-19 | |
| abcr | AB493125-5 g |
4-(2-Chloroethyl)-1H-pyrazole, 95%; . |
438475-37-7 | 95% | 5g |
€746.40 | 2023-04-19 | |
| eNovation Chemicals LLC | D527399-1g |
4-(2-Chloroethyl)-1H-pyrazole |
438475-37-7 | 97% | 1g |
$160 | 2024-05-23 | |
| eNovation Chemicals LLC | D962453-500mg |
4-(2-CHLOROETHYL)-1H-PYRAZOLE |
438475-37-7 | 95% | 500mg |
$360 | 2024-06-05 | |
| eNovation Chemicals LLC | D962453-1g |
4-(2-CHLOROETHYL)-1H-PYRAZOLE |
438475-37-7 | 95% | 1g |
$720 | 2024-06-05 | |
| Alichem | A049002886-250mg |
4-(2-Chloroethyl)-1H-pyrazole |
438475-37-7 | 95% | 250mg |
$391.40 | 2023-09-01 | |
| Chemenu | CM281728-250mg |
4-(2-Chloroethyl)-1H-pyrazole |
438475-37-7 | 95% | 250mg |
$355 | 2021-08-18 |
4-(2-Chloroethyl)-1H-pyrazole Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
438475-37-7 (4-(2-Chloroethyl)-1H-pyrazole) Related Products
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- 1185150-10-0(2-(1H-Pyrazol-4-yl)ethanol)
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- 2694745-42-9(4-tert-butyl-1H-pyrazole hydrochloride)
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